Cas no 1260595-26-3 ((3aR,7aS)-tert-Butyl 5-oxooctahydro-1H-indole-1-carboxylate)

• Product Name: (3aR,7aS)-tert-Butyl 5-oxooctahydro-1H-indole-1-carboxylate
• CAS No: 1260595-26-3
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 1084464
• PubChem ID: 71463666
• Update Time: 2025-04-20

(3aR,7aS)-tert-Butyl 5-oxooctahydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3aR,7aS)-tert-Butyl 5-oxooctahydro-1H-indole-1-carboxylate
• 2-Methyl-2-propanyl (3aR,7aS)-5-oxooctahydro-1H-indole-1-carboxyl ate
• 1260595-26-3
• tert-butyl (3aS,7aS)-5-oxo-octahydro-1H-indole-1-carboxylate
• (3aR,7aS)-rel-tert-Butyl 5-oxooctahydro-1H-indole-1-carboxylate
• cis-rac-N-Boc-5-oxooctahydro-1H-indole
• 143268-07-9
• tert-butyl (3aR,7aS)-5-oxooctahydro-1H-indole-1-carboxylate
• Z2307407712
• EN300-706144
• (3AS,7AR)-TERT-BUTYL 5-OXOOCTAHYDRO-1H-INDOLE-1-CARBOXYLATE
• tert-butyl (3aR,7aS)-5-oxo-3,3a,4,6,7,7a-hexahydro-2H-indole-1-carboxylate
• AKOS016002067
• Rac-tert-Butyl (3ar,7as)-5-oxo-octahydro-1h-indole-1-carboxylate
• TERT-BUTYL (3AR,7AS)-5-OXO-HEXAHYDRO-2H-INDOLE-1-CARBOXYLATE

• Inchi： 1S/C13H21NO3/c1-13(2,3)17-12(16)14-7-6-9-8-10(15)4-5-11(9)14/h9,11H,4-8H2,1-3H3/t9-,11+/m1/s1
• InChI Key： FAFPNFIAMGOSNB-KOLCDFICSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H]2CC(CC[C@H]12)=O)=O

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6Ų